Cas no 148981-17-3 (9,11,15-Octadecatrienoic acid, 13-oxo-, (9Z,11E,15Z)-)

13-Oxo-9,11,15-octadecatrienoic acid (9Z,11E,15Z) is a bioactive oxylipin derived from polyunsaturated fatty acids, notable for its conjugated triene structure and ketone functionality at the C13 position. This compound plays a significant role in plant and microbial signaling pathways, particularly in stress responses and defense mechanisms. Its structural features, including the (9Z,11E,15Z) configuration, contribute to its reactivity and potential as an intermediate in the synthesis of specialized metabolites. The presence of the 13-oxo group enhances its electrophilic properties, making it valuable for studying lipid peroxidation and oxidative stress. Its well-defined stereochemistry ensures consistency in research applications, particularly in biochemistry and phytochemistry studies.

9,11,15-Octadecatrienoic acid, 13-oxo-, (9Z,11E,15Z)- structure

148981-17-3 structure

Product Name:9,11,15-Octadecatrienoic acid, 13-oxo-, (9Z,11E,15Z)-

CAS No:148981-17-3

MF:C₁₈H₂₈O₃

MW:292.413125991821

CID:1324013

PubChem ID:53691468

Update Time:2025-05-19

9,11,15-Octadecatrienoic acid, 13-oxo-, (9Z,11E,15Z)- Chemical and Physical Properties

Names and Identifiers

- 9,11,15-Octadecatrienoic acid, 13-oxo-, (9Z,11E,15Z)-
- 13-oxooctadeca-9,11,15-trienoic acid
- DTXSID00705982
- 148981-17-3
- DTXCID70656730
- Inchi： 1S/C18H28O3/c1-2-3-11-14-17(19)15-12-9-7-5-4-6-8-10-13-16-18(20)21/h3,7,9,11-12,15H,2,4-6,8,10,13-14,16H2,1H3,(H,20,21)
- InChI Key： BNMYUQILBYIYOG-UHFFFAOYSA-N
- SMILES： OC(CCCCCCCC=CC=CC(CC=CCC)=O)=O

Computed Properties

Exact Mass: 292.20394
Monoisotopic Mass: 292.20384475g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 21
Rotatable Bond Count: 13
Complexity: 365
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 3
XLogP3: 4.7
Topological Polar Surface Area: 54.4Å²

Experimental Properties

PSA: 54.37

9,11,15-Octadecatrienoic acid, 13-oxo-, (9Z,11E,15Z)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Larodan	13-1833-1-1mg	13-Oxo-9(Z),11(E),15(Z)-octadecatrienoic acid	148981-17-3	>98%	1mg	€345.00	2025-03-07

9,11,15-Octadecatrienoic acid, 13-oxo-, (9Z,11E,15Z)- Related Literature

1. An artificial photosynthetic system for photoaccumulation of two electrons on a fused dipyridophenazine (dppz)–pyridoquinolinone ligand†

Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
2. An approach to asymmetric synthesis of β-aryl alanines by Pd(0)-catalyzed cross-coupling and cyanate-to-isocyanate rearrangement†

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5. An approach to biodegradable star polymeric architectures using disulfide coupling†

Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584

Related Categories

Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Lineolic acids and derivatives

Additional information on 9,11,15-Octadecatrienoic acid, 13-oxo-, (9Z,11E,15Z)-

Comprehensive Analysis of 9,11,15-Octadecatrienoic acid, 13-oxo-, (9Z,11E,15Z)- (CAS No. 148981-17-3): Properties, Applications, and Research Insights

9,11,15-Octadecatrienoic acid, 13-oxo-, (9Z,11E,15Z)-, identified by its CAS No. 148981-17-3, is a bioactive fatty acid derivative gaining attention in biochemical and pharmaceutical research. This compound belongs to the family of oxylipins, which are oxygenated fatty acids involved in signaling pathways and metabolic regulation. Its unique structure, featuring conjugated double bonds at positions 9, 11, and 15, along with a keto group at carbon 13, contributes to its reactivity and functional versatility.

Recent studies highlight the role of 13-oxo-9,11,15-octadecatrienoic acid in plant defense mechanisms and mammalian inflammation modulation. Researchers are exploring its potential as a precursor for bioactive lipid mediators, which could influence conditions like oxidative stress and immune responses. The compound's Z,E,Z-configuration is critical for its biological activity, making it a subject of interest in stereochemistry and natural product synthesis.

In the context of sustainable chemistry, this molecule is often discussed alongside green extraction methods from plant sources. With growing consumer interest in plant-based bioactive compounds, industries are investigating its incorporation into nutraceuticals and cosmeceuticals. Its compatibility with lipid nanoparticle formulations also aligns with trends in drug delivery innovation.

Analytical techniques such as LC-MS and NMR spectroscopy are essential for characterizing CAS 148981-17-3. The compound's stability under varying pH and temperature conditions is a frequent topic in pharmaceutical development forums. Notably, its electrophilic properties due to the α,β-unsaturated carbonyl system make it a candidate for studying Michael addition reactions in organic chemistry.

From an industrial perspective, 9,11,15-Octadecatrienoic acid derivatives are being evaluated for biodegradable polymer applications. The keto functionality allows for further chemical modifications, enabling the creation of specialty chemicals with tailored properties. Patent databases reveal increasing filings related to its use in anti-aging formulations and wound healing products.

Environmental scientists are examining the ecological roles of this compound, particularly its occurrence in marine algae and terrestrial plants. Its presence in food chains and potential allelopathic effects are active research areas. The compound's UV absorption characteristics also make it relevant to photoprotection studies in both biological and material science contexts.

In regulatory terms, 148981-17-3 is generally recognized as safe for research purposes, though comprehensive toxicological profiles are still being established. The scientific community emphasizes the need for standardized analytical reference materials to ensure reproducibility in studies involving this molecule.

Future directions for 13-oxo-octadecatrienoic acid research include exploring its epigenetic modulation capabilities and potential synergies with other phytonutrients. Advanced computational chemistry models are being employed to predict its interactions with biological targets, reflecting the integration of AI in molecular design.